2-Chloro-4-(3,4-dichloro-phenyl)-6-methylpyridine

• Molecular Formula: C12H8Cl3N
• Molecular Weight: 272.6 g/mol
• IUPAC Name: 2-chloro-4-(3,4-dichlorophenyl)-6-methylpyridine
• InChI: InChI=1S/C12H8Cl3N/c1-7-4-9(6-12(15)16-7)8-2-3-10(13)11(14)5-8/h2-6H,1H3
• InChI Key: KCRCJHQMDCJCSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)Cl)C2=CC(=C(C=C2)Cl)Cl

Description

2-Chloro-4-(3,4-dichloro-phenyl)-6-methylpyridine is a useful research compound. Its molecular formula is C12H8Cl3N and its molecular weight is 272.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(3,4-Dichloro-phenyl)-6-methyl-1H-pyridin-2-one: The compound was prepared from the above described (E)-4-(3,4-dichloro-phenyl)-but-3-en-2-one (26.7 g, 124 mmol), commercially available 1-ethoxycarbonylmethyl-pyridinium bromide [CAS-No. 17282-40-5] (33.6 g, 137 mmol) and ammonium acetate (47.8 g, 621 mmol) in EtOH (150 mL) according to general procedure Ib step 1. Obtained as a light brown solid (25.4 g, 81%). MS (ISP) 254.1 [(M+H)+], 256.2 [(M+2+H)+] and 258.0 [(M+4+H)+]0.3) The title compound was prepared from the above described 4-(3,4-dichloro-phenyl)-6-methyl-1H-pyridin-2-one (25.4 g, 100 mmol) and phosphoryl chloride (45.6 mL, 500 mmol) according to the general procedure Ia to d preparation of chlorides. Obtained as an off-white solid (23.7 g, 87%). MS (ISP) 272.1 [(M+H)+], 274.0 [(M+2+H)+], 276.0 [(M+4+H)+] and 278.0 [(M+6+H)+].